Cas no 2580249-48-3 (4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide
• CAS No: 2580249-48-3
• MF: C₁₃H₁₉BrN₂SSi
• MW: 343.357861757278
• MDL: MFCD33020829
• CID: 5664557
• PubChem ID: 155859073
• Update Time: 2025-10-29

4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-27708339
• 4-[4-(Trimethylsilylmethyl)phenyl]-1,3-thiazol-2-amine;hydrobromide
• 2580249-48-3
• 4-{4-[(trimethylsilyl)methyl]phenyl}-1,3-thiazol-2-amine hydrobromide
• 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide

• MDL： MFCD33020829
• Inchi： 1S/C13H18N2SSi.BrH/c1-17(2,3)9-10-4-6-11(7-5-10)12-8-16-13(14)15-12;/h4-8H,9H2,1-3H3,(H2,14,15);1H
• InChI Key： YOLBOLBIPPUAIW-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=CC(=CC=1)C[Si](C)(C)C

Computed Properties

• Exact Mass: 342.02216g/mol
• Monoisotopic Mass: 342.02216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide

Comprehensive Overview of 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide (CAS No. 2580249-48-3)

In the rapidly evolving field of pharmaceutical and organic chemistry, 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide (CAS No. 2580249-48-3) has emerged as a compound of significant interest. This thiazole derivative, characterized by its unique trimethylsilyl functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity. The inclusion of a hydrobromide salt further improves its solubility, making it a promising candidate for formulation development.

The compound's CAS number 2580249-48-3 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure, featuring a thiazole ring and a trimethylsilyl-methylphenyl moiety, has been the subject of numerous computational and experimental studies. These investigations often focus on its electronic properties and intermolecular interactions, which are pivotal for understanding its reactivity and stability. Recent publications highlight its role in kinase inhibition and antimicrobial activity, aligning with current trends in precision medicine and antibiotic resistance research.

From a synthetic perspective, 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling and cyclization techniques. The trimethylsilyl group acts as a protective and directing agent, enabling selective functionalization. This synthetic flexibility has spurred interest in its use as a building block for more complex molecules, particularly in heterocyclic chemistry. Industry experts frequently search for optimized synthetic routes and scalable production methods for this compound, reflecting its growing commercial relevance.

In the context of drug development, the compound's amine hydrobromide form offers advantages in crystallinity and purification, critical for achieving high pharmaceutical-grade standards. Its potential as a bioactive scaffold is underscored by its ability to interact with biological targets such as enzymes and receptors. Recent in silico studies suggest its utility in designing small-molecule inhibitors, a hot topic in oncology and inflammatory disease research. These findings resonate with the broader scientific community's focus on targeted therapies and personalized medicine.

Beyond pharmaceuticals, CAS 2580249-48-3 has garnered attention in material science for its potential in organic electronics and sensor technologies. The trimethylsilyl moiety contributes to thermal stability and film-forming properties, making it suitable for optoelectronic applications. This dual applicability in life sciences and advanced materials positions the compound as a versatile tool for interdisciplinary research. Searches for structure-activity relationships (SAR) and property optimization strategies related to this compound have surged, reflecting its expanding utility.

Quality control and analytical characterization of 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide rely heavily on techniques such as HPLC, NMR, and mass spectrometry. Regulatory guidelines emphasize the importance of impurity profiling and stability testing, especially for compounds intended for preclinical studies. The demand for high-purity reference standards of this material has increased, driven by its inclusion in high-throughput screening libraries and combinatorial chemistry platforms.

In summary, 4-{4-(trimethylsilyl)methylphenyl}-1,3-thiazol-2-amine hydrobromide (CAS No. 2580249-48-3) represents a convergence of chemical innovation and practical application. Its relevance to cutting-edge research areas like drug discovery, materials engineering, and biochemical probes ensures its continued prominence in scientific literature. As interest grows in tailored molecular designs and sustainable synthesis, this compound is poised to remain a focal point for both academic and industrial investigations.